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Compound of Interest

Compound Name: 5-Chloroquinazolin-4-amine
CAS No.: 19808-34-5
Cat. No.: B2685300
Get Quote
. J

5-Chloroquinazolin-4-amine: Technical
Monograph

CAS: 19808-34-5 | Formula: CsHsCIN3 | MW: 179.61 g/mol [1][2][3]

Executive Summary

5-Chloroquinazolin-4-amine represents a specialized scaffold within the quinazoline class.
Unlike the widely utilized 6- and 7-substituted quinazolines (found in blockbuster drugs like
Gefitinib or Erlotinib), the 5-chloro isomer introduces a unique steric and electronic profile. The
chlorine atom at the C5 position acts as a "peri" substituent, exerting significant steric pressure
on the C4-amino group. This feature is exploited in medicinal chemistry to force conformational
restrictions on the N-substituent or to fill specific hydrophobic pockets in target proteins (e.g.,
HDAC or specific kinase domains).

Molecular Architecture & Physicochemical Profile[2]

[4]
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Structural Analysis

The molecule consists of a bicyclic quinazoline core (benzo[d]pyrimidine) substituted with a
chlorine atom at position 5 and a primary amine at position 4.

» Electronic Effects: The C5-chloro group is electron-withdrawing (inductive effect, -1), which
reduces the electron density of the pyrimidine ring, theoretically increasing the electrophilicity
at C2 and C4. However, the resonance donation (+M) of the amino group at C4 counteracts
this, stabilizing the system.

« Steric "Peri" Effect: The radius of the chlorine atom (1.75 A) at C5 creates a non-bonded
interaction with the amino group at C4. This steric clash often forces secondary amines at C4
(in derivatives) to twist out of coplanarity with the quinazoline ring, altering binding kinetics.

Key Properties

Property Value Notes

IUPAC Name 5-Chloroquinazolin-4-amine

CAS Number 19808-34-5 Specific to the 4-NHz parent

Molecular Weight 179.61 Da

Appearance Off-white to pale yellow solid Typical of aminoquinazolines

Solubility DMSO, DMF, MeOH (Hot) Poor solubility in water/non-
polar solvents

pKa (Calc) ~4.8-5.2 Protonation occurs at N1

H-Bond Donors 1 (NH2)

H-Bond Acceptors 3 (N1, N3, NH2)

Synthetic Pathways & Process Chemistry

The synthesis of 5-chloroquinazolin-4-amine typically follows a convergent route starting from
2,6-disubstituted aniline precursors to establish the specific 5-chloro regiochemistry early in the
sequence.
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Primary Synthetic Route (Cyclization & Amination)

This route ensures the chlorine is locked at the C5 position before the pyrimidine ring is closed.

Step 1: Cyclization to Quinazolinone Precursor: 2-Amino-6-chlorobenzoic acid (or its
amide/nitrile). Reagent: Formamide (HCONHz) or Formamidine acetate. Conditions: High
temperature (140-160°C). Mechanism: Condensation of the amino group with formamide
followed by ring closure yields 5-chloroquinazolin-4(3H)-one.

Step 2: Activation (Chlorination) Intermediate: 5-Chloroquinazolin-4(3H)-one. Reagent: Thionyl
chloride (SOCI2) or Phosphoryl chloride (POCIs) + catalytic DMF. Mechanism: Nucleophilic
attack of the carbonyl oxygen on the phosphorus/sulfur center, followed by displacement by
chloride, yields 4,5-dichloroquinazoline. Note: The 5-Cl is stable; the 4-OH (tautomer) is
converted to 4-ClI.

Step 3: Amination (SNAr) Intermediate: 4,5-Dichloroquinazoline. Reagent: Ammonia (NHs) in
Methanol or Dioxane. Mechanism: Nucleophilic Aromatic Substitution (SNAr).[4][5] The C4
position is significantly more electrophilic than C5 or C2 due to the adjacent ring nitrogens. The
ammonia attacks C4, displacing the chloride. Critical Control: Temperature must be controlled
(0°C to RT) to prevent bis-amination or displacement of the 5-Cl (though 5-Cl displacement is
rare under mild conditions).

Visualization of Synthesis (Graphviz)

Formamide POCI3 / DMF NH3 / MeOH
150°C Reflux

2-Amino-6-chlorobenzoic acid P>| 5-Chloroquinazolin-4(3H)-one P

4,5-Dichloroquinazoline 0°C -> RT »| 5-Chloroquinazolin-4-amine
(Activated Intermediate) = (Target)

Click to download full resolution via product page

Caption: Linear synthetic pathway from benzoic acid precursor to the target amine via the
activated chloro-intermediate.

Reactivity & Functionalization Strategies
The "Ortho-Effect" (Steric Hindrance)

The defining feature of this molecule is the proximity of the 5-ClI to the 4-NH-.
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» Nucleophilic Attack: When derivatizing the 4-amino group (e.g., reductive amination or
coupling), the 5-Cl blocks the approach of bulky electrophiles.

e Conformation: In 4-anilino derivatives (common in kinase inhibitors), the phenyl ring at N4
cannot lie coplanar with the quinazoline core. It is forced into a twisted conformation
(dihedral angle > 60°). This pre-organization can enhance binding selectivity for kinases with
"gatekeeper" mutations.

Regioselectivity in Substitution

If starting from 4,5-dichloroquinazoline:
o C4 Position: Most reactive. Nucleophiles (amines, alkoxides) attack here first.
o C2 Position: Less reactive. Requires higher temperatures or strong bases to substitute.[4]

o C5 Position: Least reactive. The chlorine at C5 is deactivated and sterically shielded. It is
generally stable to standard SNAr conditions but can be engaged in Palladium-catalyzed
cross-coupling (Suzuki-Miyaura) if the C4 position is protected or already substituted.

Medicinal Chemistry & Pharmacophore Utility[4][7]

[8]
Kinase Inhibition (EGFR/VEGFR)

While 6- and 7-substituted quinazolines (e.g., Gefitinib) target the ATP-binding pocket of EGFR,
the 5-substituted variants are explored for:

e Overcoming Resistance: The altered shape induced by the 5-substituent can accommodate
mutations in the ATP cleft that render standard inhibitors ineffective.

 Solubility Modulation: The 5-CI breaks molecular planarity, potentially disrupting pi-stacking
in the crystal lattice and improving solubility compared to planar analogs.

HDAC Inhibition

The 5-chloroquinazolin-4-amine moiety has been identified as a "cap" group in Histone
Deacetylase (HDAC) inhibitors. The quinazoline core sits at the entrance of the active site,
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while the 5-CI group engages in hydrophobic interactions with surface residues, improving
potency against HDAC1 and HDACG isoforms.

Experimental Protocols
Protocol A: Synthesis of 5-Chloroquinazolin-4-amine

Objective: Conversion of 4,5-dichloroquinazoline to the target amine.
Reagents:

e 4,5-Dichloroquinazoline (1.0 eq)

o Ammonia (7 M in Methanol) (5.0 eq)

e THF (Solvent)[4][6]

Procedure:

» Dissolution: Dissolve 4,5-dichloroquinazoline (1.0 g, 5.0 mmol) in anhydrous THF (10 mL) in
a round-bottom flask.

e Cooling: Cool the solution to 0°C using an ice bath.

o Addition: Dropwise add the ammonia solution (7 M in MeOH, 3.6 mL, 25 mmol). A precipitate
(ammonium chloride) may begin to form immediately.

o Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor by
TLC (System: 5% MeOH in DCM).

o Workup:

o Concentrate the reaction mixture under reduced pressure to remove excess ammonia and
methanol.

o Resuspend the residue in water (20 mL) and stir for 15 minutes to dissolve inorganic salts.

o Filter the solid precipitate.
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o Wash the filter cake with cold water (2 x 5 mL) and diethyl ether (1 x 5 mL).

Drying: Dry the solid in a vacuum oven at 45°C for 4 hours.

Yield: Expect 85-95% of an off-white solid.

Protocol B: General SNAr Derivatization (for Library
Generation)

Objective: Reacting 5-chloroquinazolin-4-amine (as the electrophile precursor 4,5-dichloro)

with a substituted aniline.

Suspend 4,5-dichloroquinazoline (1.0 eq) in Isopropanol (IPA).
Add the substituted aniline (1.1 eq).
Heat to reflux (80-85°C) for 2—4 hours.

Self-Validating Step: The product usually precipitates as the hydrochloride salt upon cooling.
Filter and wash with IPA to obtain the pure 4-substituted-5-chloroquinazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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